N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobenzo[f]chromene-2-carboxamide

• IUPAC Name: N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3-oxobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C22H13FN2O3S/c1-25-17-8-7-13(23)10-19(17)29-22(25)24-20(26)16-11-15-14-5-3-2-4-12(14)6-9-18(15)28-21(16)27/h2-11H,1H3
• InChI Key: INIQQONUDDYQPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O
• Molecular Formula: C22H13FN2O3S
• Molecular Weight: 404.4 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been studied for their potential pharmacological properties. They are characterized by a benzene ring fused to a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the reaction of 2-aminothiophenols with various electrophiles. For example, a condensation of 2-aminothiophenol and aromatic aldehydes in an ionic liquid provides 2-arylbenzothiazoles.

Molecular Structure Analysis

The molecular structure of a benzothiazole derivative would be characterized by the presence of a benzothiazole moiety, along with any additional functional groups introduced during synthesis.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a benzothiazole derivative would depend on its specific chemical structure. These properties could include its molecular weight, solubility, melting point, and spectral data.

Scientific Research Applications

O-GlcNAcase (OGA) Inhibition

• The compound has been investigated as an O-GlcNAcase (OGA) inhibitor. OGA is an enzyme involved in post-translational modification of proteins by adding O-linked N-acetylglucosamine (O-GlcNAc) moieties. .

Crop Protection and Pesticides

• Fluorinated organic chemicals are gaining prominence due to their unique properties. In the crop protection industry, more than 50% of pesticides launched in the last two decades have been fluorinated. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives in a biological context would depend on their specific chemical structure and the target they interact with. Some benzothiazole derivatives have been found to have anti-inflammatory and analgesic activities.

Safety and Hazards

The safety and hazards associated with a benzothiazole derivative would depend on its specific chemical structure and properties. Some benzothiazole derivatives have been found to have low ulcerogenic and irritative action on the gastrointestinal mucosa.

Future Directions

The future directions for the study of benzothiazole derivatives could include further exploration of their potential pharmacological properties, the development of new synthetic methods, and the investigation of their mechanisms of action.